Cas no 61200-51-9 (Thiophene, 3,5-bis(2,4-dinitrophenyl)-2-methyl-)

Thiophene, 3,5-bis(2,4-dinitrophenyl)-2-methyl- structure
61200-51-9 structure
Product Name:Thiophene, 3,5-bis(2,4-dinitrophenyl)-2-methyl-
CAS No:61200-51-9
MF:C17H10N4O8S
MW:430.348302364349
CID:488722
PubChem ID:12294328
Update Time:2025-04-19

Thiophene, 3,5-bis(2,4-dinitrophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3,5-bis(2,4-dinitrophenyl)-2-methyl-
    • 3,5-bis(2,4-dinitrophenyl)-2-methylthiophene
    • 61200-51-9
    • DTXSID90485281
    • Inchi: 1S/C17H10N4O8S/c1-9-14(12-4-2-10(18(22)23)6-15(12)20(26)27)8-17(30-9)13-5-3-11(19(24)25)7-16(13)21(28)29/h2-8H,1H3
    • InChI Key: OBDLPYRHNQVUMD-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C=C1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 430.022
  • Monoisotopic Mass: 430.02193446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 212Ų

Experimental Properties

  • PSA: 172.56
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